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Compound of Interest

Compound Name: AZ7550-d5

Cat. No.: B12403811

For researchers, scientists, and drug development professionals, ensuring the safe handling of
chemical compounds is paramount. This guide provides essential, inmediate safety and
logistical information for the personal protective equipment (PPE), operational plans, and
disposal procedures for AZ7550-d5.

AZ7550-d5 is the deuterated form of AZ7550, an active metabolite of the drug Osimertinib.[1]
While a specific Safety Data Sheet (SDS) for AZ7550-d5 is not readily available, the handling
procedures should be based on the known hazards of similar potent compounds and the
general requirements for handling deuterated substances. The SDS for the hydrochloride salt
of the parent compound can be considered a relevant proxy for assessing potential hazards.

Hazard Identification and Control

Given that AZ7550 is an active metabolite of an EGFR inhibitor, it should be handled as a
potent compound with potential biological activity.[1][2] Deuterated compounds themselves are
generally not radioactive and are considered stable isotopes.[3] However, the primary
challenges in handling them are to maintain isotopic purity by preventing hydrogen-deuterium
exchange and to manage potential hygroscopicity.[4]

Summary of Potential Hazards:
o May be harmful if swallowed, inhaled, or absorbed through the skin.[5]

e May cause eye, skin, and respiratory tract irritation.[5]
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e As a potent compound, it may have unknown long-term health effects.

e Hygroscopic nature can lead to degradation and loss of isotopic purity.[4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against chemical exposure in a
laboratory setting.[6] The minimum required PPE for handling AZ7550-d5 includes a lab coat,
protective eyeweatr, long pants, and closed-toe shoes.[7] This should be supplemented with
specific PPE based on the task.

PPE Component Specification Rationale

Safety glasses with side
shields are the minimum
] requirement. A face shield Protects eyes from splashes,
Eye and Face Protection ] ]
should be worn over safety dust, and flying particles.[9]
glasses or goggles when there

is a splash hazard.[7][8]

Disposable nitrile gloves are

the minimum requirement.[7]

[8] Consider double-gloving for )

] ) Prevents skin contact and
Hand Protection added protection.[7] Glove ]
] o absorption of the compound.[6]

material compatibility should

be checked against the solvent

being used.[10]

Alab coat must be worn to _ _ .
) ) ) Shields against accidental
Body Protection protect clothing and skin from

spills.[8][9]

contamination.

A respirator (e.g., N95) may be
necessary when handling the
) ) powder outside of a certified Prevents inhalation of the
Respiratory Protection )
chemical fume hood or glove powdered compound.
box, especially if there is a risk

of aerosolization.[8][9]
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Operational Plan: Step-by-Step Guidance

A structured operational plan ensures that AZ7550-d5 is handled safely and effectively,
preserving its integrity from receipt to use.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.

o Storage Conditions: Store in a tightly sealed container, protected from light and moisture.[11]
[12] Recommended storage is often at -20°C or -80°C for long-term stability.[2]

e Environment: Store in a desiccator or a controlled low-humidity environment to prevent
moisture absorption.[4]

Weighing and Preparation of Solutions

o Controlled Environment: Whenever possible, handle the solid compound in a glove box
under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to atmospheric
moisture and prevent H-D exchange.[4] If a glove box is unavailable, use a certified chemical
fume hood with good ventilation.

o Weighing: Weigh the required amount of AZ7550-d5 directly into a pre-dried vial.

e Solvent Addition: Use a dry syringe to add the appropriate aprotic deuterated solvent to the
vial.[4]

 Dissolving: Cap the vial and gently swirl to dissolve the compound.

Experimental Use

o Transfers: When transferring solutions, use dry pipettes or syringes.

» Minimize Exposure: Keep containers sealed when not in use to prevent solvent evaporation
and exposure to the atmosphere.

Disposal Plan

Proper disposal of chemical waste is crucial to ensure laboratory and environmental safety.
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» Waste Segregation: All disposable materials that have come into contact with AZ7550-d5,
such as gloves, pipette tips, and vials, should be collected in a designated, sealed waste
container.

o Waste Labeling: The waste container must be clearly labeled with the contents, including the
name of the chemical and the associated hazards.

o Disposal Route: Dispose of the chemical waste through your institution's hazardous waste
management program. Do not dispose of it down the drain or in regular trash.[5]

Quantitative Data

Parameter Value Source

IC50 (IGF1R) 1.6 pM [1]12]

-20°C (1 month) or -80°C (6
Storage Temperature ) [2]
months) for stock solutions

Experimental Workflow Diagram

The following diagram illustrates the key steps for the safe handling of AZ7550-d5.
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Caption: Workflow for the safe handling and disposal of AZ7550-d5.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12403811?utm_src=pdf-body-img
https://www.benchchem.com/product/b12403811?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12403811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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